Cas no 2229433-14-9 (3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
- EN300-1816736
- 2229433-14-9
-
- Inchi: 1S/C10H13FN2/c1-10(2)8(9(10)12)6-3-4-13-5-7(6)11/h3-5,8-9H,12H2,1-2H3
- InChI Key: PHOYXLBGLVPFKH-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1C1C(C1(C)C)N
Computed Properties
- Exact Mass: 180.10627659g/mol
- Monoisotopic Mass: 180.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.9Ų
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816736-0.05g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 0.05g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-0.1g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 0.1g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-0.25g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 0.25g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-0.5g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 0.5g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-1.0g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1816736-2.5g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 2.5g |
$2351.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-5.0g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 5g |
$4641.0 | 2023-06-01 | ||
| Enamine | EN300-1816736-10.0g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 10g |
$6882.0 | 2023-06-01 | ||
| Enamine | EN300-1816736-1g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 1g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1816736-5g |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine |
2229433-14-9 | 5g |
$3479.0 | 2023-09-19 |
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
Research Brief on 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229433-14-9)
3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229433-14-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane and fluoropyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug discovery.
The synthesis of 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that includes the formation of the cyclopropane ring and subsequent introduction of the fluoropyridine group. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to improve yield and enantiomeric purity. The compound's structural features, including the presence of a fluorine atom and the rigid cyclopropane ring, contribute to its unique physicochemical properties, such as enhanced metabolic stability and improved blood-brain barrier permeability.
Pharmacological studies have revealed that 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo experiments have demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting possible applications in the treatment of depression, anxiety, and neurodegenerative disorders. Recent preclinical trials have shown encouraging results in animal models, with minimal off-target effects and favorable pharmacokinetic profiles.
One of the most significant findings in recent research is the compound's ability to selectively inhibit certain enzymes involved in neuroinflammation. This property positions it as a potential candidate for treating neuroinflammatory conditions such as Alzheimer's disease and multiple sclerosis. Additionally, its small molecular weight and lipophilicity make it an attractive candidate for further optimization and development into a clinically viable drug.
Despite these promising findings, challenges remain in the development of 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine as a therapeutic agent. Issues such as scale-up synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique structural features and pharmacological profile make it a valuable subject for ongoing research in the chemical biology and medicinal chemistry communities.
In conclusion, 3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229433-14-9) represents a promising avenue for drug discovery, particularly in the realm of CNS disorders. Its recent advancements in synthesis, pharmacological characterization, and therapeutic potential underscore its importance in contemporary medicinal chemistry research. Further studies are warranted to fully explore its clinical applications and overcome existing challenges in its development.
2229433-14-9 (3-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)